1-methyl-2-(1-piperidinyl)ethyl 3-methylbenzoate hydrochloride

• IUPAC Name: 1-piperidin-1-ylpropan-2-yl 3-methylbenzoate;hydrochloride
• InChI: InChI=1S/C16H23NO2.ClH/c1-13-7-6-8-15(11-13)16(18)19-14(2)12-17-9-4-3-5-10-17;/h6-8,11,14H,3-5,9-10,12H2,1-2H3;1H
• InChI Key: DUWRZKASGAOLRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OC(C)CN2CCCCC2.Cl
• Molecular Formula: C16H24ClNO2
• Molecular Weight: 297.82 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to “1-methyl-2-(1-piperidinyl)ethyl 3-methylbenzoate hydrochloride” involves complex reactions, often starting from bioactive heterocycles or intermediates used in pharmaceuticals. For instance, the synthesis of a compound by Thimmegowda et al. (2009) involved condensation reactions using bioactive molecules as starting materials, highlighting the importance of choosing appropriate reactants and conditions for the synthesis of such complex molecules (Thimmegowda et al., 2009).

Molecular Structure Analysis

The molecular structure of compounds akin to “this compound” is often determined using techniques such as X-ray crystallography. Studies reveal that the molecular conformation, including ring structures and substituent positions, plays a crucial role in the biological activity and interaction of these compounds. The detailed structural analysis provides insights into the potential binding mechanisms and interactions with biological targets.

Chemical Reactions and Properties

Chemical reactions involving “this compound” and its analogs can vary widely, depending on the functional groups present and the reaction conditions. Compounds with piperidine rings, for instance, can undergo nucleophilic substitution reactions, condensation with aldehydes or ketones, and reactions with acids or bases to form a variety of derivatives with different chemical properties (Kariyappa et al., 2016).